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Compound of Interest

Compound Name: PXYC12

Cat. No.: B11303797 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed protocols and essential data for the preparation of

PXYC12 (PX-12) stock solutions for use in preclinical research. Adherence to these guidelines

will ensure solution integrity and experimental reproducibility.

Introduction to PXYC12 (PX-12)
PXYC12, more commonly known as PX-12, is a small-molecule inhibitor of Thioredoxin-1 (Trx-

1).[1][2] Trx-1 is a key protein in cellular redox regulation, and its overexpression is associated

with tumor growth, inhibition of apoptosis, and angiogenesis.[1] PX-12 irreversibly inactivates

Trx-1, making it a valuable tool for studying the therapeutic potential of Trx-1 inhibition in

various cancers and other diseases.[2] It has been investigated in Phase I clinical trials for

advanced solid tumors.[1]

Mechanism of Action: PX-12 acts as an irreversible inhibitor of Trx-1 and a competitive inhibitor

of thioredoxin reductase (TR).[2] This inhibition leads to a downstream reduction in the

expression of hypoxia-inducible factor-1α (HIF-1α) and vascular endothelial growth factor

(VEGF).[2]
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Accurate preparation of stock solutions requires precise knowledge of the compound's

properties. The following table summarizes the key physicochemical and solubility data for PX-

12.

Property Value Reference

Chemical Name
2-[(1-Methylpropyl)dithio]-1H-

imidazole
[2]

Alternative Names IV-2 [2]

Molecular Formula C₇H₁₂N₂S₂ [2]

Molecular Weight 188.31 g/mol [2]

Purity (Typical) ≥98% (HPLC) [2]

Primary Solvent Dimethyl sulfoxide (DMSO) [2]

Maximum Solubility
100 mM in DMSO (18.83

mg/mL)
[2]

Storage Temperature Store solid compound at +4°C [2]

Experimental Protocols
Preparation of a 100 mM Primary Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration primary stock solution of PX-12.

Materials:

PX-12 solid compound

Anhydrous/molecular sieve-dried dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated precision balance
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Calibrated micropipettes and sterile tips

Procedure:

Pre-weighing Preparation: Allow the vial of solid PX-12 to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh a precise amount of PX-12 powder. For example, to prepare 1

mL of a 100 mM stock solution, weigh out 18.83 mg of PX-12.

Solubilization: Add the appropriate volume of high-purity DMSO to the weighed PX-12. Using

the example above, add 1 mL of DMSO to the 18.83 mg of PX-12.

Dissolution: Vortex the solution thoroughly for 1-2 minutes until the PX-12 is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the primary stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile, amber microcentrifuge tubes.

Storage: Store the aliquoted primary stock solution at -20°C for short-term storage (up to 3

months) or at -80°C for long-term storage (up to 12 months).

Preparation of Working Dilutions
Working solutions should be prepared fresh for each experiment by diluting the primary stock

solution in the appropriate cell culture medium or experimental buffer.

Important Considerations:

The final concentration of DMSO in the experimental medium should be kept low (typically

<0.5%) to avoid solvent-induced cellular toxicity.

Perform serial dilutions to achieve low micromolar or nanomolar concentrations accurately.

Example Dilution: To prepare a 100 µM working solution from a 100 mM stock:

Perform a 1:100 dilution by adding 1 µL of the 100 mM stock to 99 µL of culture medium.
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This creates a 1 mM intermediate solution.

Perform a further 1:10 dilution by adding 10 µL of the 1 mM intermediate solution to 90 µL of

culture medium to achieve the final 100 µM concentration.

Signaling Pathway and Workflow Diagrams
Visual representations of the mechanism of action and experimental procedures can aid in

understanding and execution.
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Caption: Mechanism of action of PXYC12 (PX-12) via inhibition of the Thioredoxin-1 pathway.
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Caption: Workflow for preparing PXYC12 (PX-12) stock solutions.

Stability and Handling
Solid Compound: Store the solid form of PX-12 at +4°C, protected from light and moisture.

Stock Solution: DMSO stock solutions are stable for several months when stored properly at

-20°C or -80°C. Avoid repeated freeze-thaw cycles, as this can lead to degradation of the
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compound.

Working Dilutions: Aqueous working solutions are less stable and should be prepared fresh

for each experiment and used promptly. Do not store aqueous dilutions for extended periods.

By following these detailed application notes and protocols, researchers can ensure the

consistent and effective use of PXYC12 (PX-12) in their experimental models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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